Cas no 556016-30-9 (4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate
• CAS No: 556016-30-9
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• MDL: MFCD04610259
• CID: 3105883
• PubChem ID: 1573152
• Update Time: 2025-06-07

4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-ethyl 2-(2-methoxyethyl) 5-amino-3-methyl-2,4-thiophenedicarboxylate
• 556016-30-9
• CHEMBL1457810
• MLS000516458
• Z56928683
• 4-ethyl2-(2-methoxyethyl)5-amino-3-methylthiophene-2,4-dicarboxylate
• 5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid 4-ethyl ester 2-(2-methoxy-ethyl) ester
• AKOS000268891
• AP-906/43274681
• MFCD04610259
• GXA01630
• EN300-05842
• HMS2646P06
• SMR000342672
• G30348
• 4-O-ethyl 2-O-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate
• 4-ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate
• STL191073
• 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate

• MDL： MFCD04610259
• Inchi： 1S/C12H17NO5S/c1-4-17-11(14)8-7(2)9(19-10(8)13)12(15)18-6-5-16-3/h4-6,13H2,1-3H3
• InChI Key： KHLUOAZWYONYCR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(=O)OCCOC)N

Computed Properties

• Exact Mass: 287.08274382Da
• Monoisotopic Mass: 287.08274382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate

4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 556016-30-9): A Comprehensive Overview

4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 556016-30-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophenes, which are known for their diverse applications in pharmaceuticals, materials science, and organic synthesis.

The chemical structure of 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate is characterized by a thiophene ring substituted with various functional groups, including an ethyl group, a methoxyethyl group, an amino group, and a methyl group. These substituents contribute to the compound's stability and reactivity, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of thiophene derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of thiophene-based compounds. The researchers found that certain thiophene derivatives, including those with similar structural features to 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate, exhibited significant anti-inflammatory activity in vitro and in vivo models. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate has also been explored for its antimicrobial activity. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that thiophene derivatives with amino and methoxy substituents showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial infections.

The synthesis of 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable thiophene derivative with an appropriate carboxylic acid or ester in the presence of a coupling agent. The resulting intermediate is then functionalized with the desired substituents through selective reactions such as alkylation and amidation.

The physical and chemical properties of 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate have been extensively studied to understand its behavior in different environments. The compound is typically a white crystalline solid with a melting point ranging from 100°C to 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, it is important to note that while 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and properly disposing of any waste materials.

The future prospects for 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. For example, efforts are being made to enhance its bioavailability and reduce potential side effects through structural modifications and formulation strategies.

In conclusion, 4-Ethyl 2-(2-methoxyethyl) 5-amino-3-methylthiophene-2,4-dicarboxylate (CAS No. 556016-30-9) represents an intriguing compound with potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features and promising biological activities make it an attractive target for further investigation and commercialization.